Cas no 101908-42-3 (2H-1,4-Benzoxazin-3(4H)-one, 7-methoxy-4-propyl-)

101908-42-3 structure
Product name:2H-1,4-Benzoxazin-3(4H)-one, 7-methoxy-4-propyl-
2H-1,4-Benzoxazin-3(4H)-one, 7-methoxy-4-propyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,4-Benzoxazin-3(4H)-one, 7-methoxy-4-propyl-
- 7-methoxy-4-propyl-1,4-benzoxazin-3-one
- DTXSID30632898
- 7-Methoxy-4-propyl-2H-1,4-benzoxazin-3(4H)-one
- SCHEMBL10849516
- 101908-42-3
-
- Inchi: InChI=1S/C12H15NO3/c1-3-6-13-10-5-4-9(15-2)7-11(10)16-8-12(13)14/h4-5,7H,3,6,8H2,1-2H3
- InChI Key: MOGUWLWSQIAOSK-UHFFFAOYSA-N
- SMILES: CCCN1C(=O)COC2=C1C=CC(=C2)OC
Computed Properties
- Exact Mass: 221.10525
- Monoisotopic Mass: 221.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 38.8Ų
Experimental Properties
- PSA: 38.77
- LogP: 1.89560
2H-1,4-Benzoxazin-3(4H)-one, 7-methoxy-4-propyl- Related Literature
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Tim Hupfeld,Soma Salamon,Joachim Landers,Jochen Schmidt,Heiko Wende,Stephan Barcikowski,Bilal Gökce J. Mater. Chem. C, 2020,8, 12204-12217
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Shixiong Sun,Xueping Sun,Yi Liu,Jian Peng,Yuegang Qiu,Yue Xu,Jinxu Zhang,Qing Li,Chun Fang,Jiantao Han,Yunhui Huang J. Mater. Chem. A, 2019,7, 17248-17253
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Cuiyan Wu,Hai Xu,Yaqian Li,Ruihua Xie,Peijuan Li,Xiao Pang,Zile Zhou,Haitao Li,Youyu Zhang Anal. Methods, 2019,11, 2591-2596
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Yan-Ru Bao,Guo-Dong Chen,Hao Gao,Rong-Rong He,Yue-Hua Wu,Xiao-Xia Li,Dan Hu,Chuan-Xi Wang,Xing-Zhong Liu,Yan Li RSC Adv., 2015,5, 46252-46259
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Yinglu Zhang,Longjiang Ding,Wei Zhang,Xiao-ai Zhang,Ying Lian,Xu-dong Wang Analyst, 2018,143, 5120-5126
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Chantal T. Falzon,Ilhyong Ryu,Carl H. Schiesser Chem. Commun., 2002, 2338-2339
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Zongle Ma,Bojun Peng,Jian Zeng,Yingbin Zhang,Kai-Wu Luo,Ling-Ling Wang New J. Chem., 2020,44, 15439-15445
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John Tamine,Chenbo Wang New J. Chem., 2005,29, 789-791
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Marianne R. Sommer,Lauriane Alison,Clara Minas,Elena Tervoort,Patrick A. Rühs,André R. Studart Soft Matter, 2017,13, 1794-1803
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